Cas no 408338-41-0 (5-hydroxy-2,3-dihydro-1-benzofuran-3-one)

5-Hydroxy-2,3-dihydro-1-benzofuran-3-one is a heterocyclic organic compound featuring a benzofuran core with a hydroxyl substituent at the 5-position and a ketone group at the 3-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates and fine chemical synthesis. The compound's fused ring system and functional groups offer versatility in derivatization, enabling its use in the development of bioactive molecules. Its stability under standard conditions and well-defined synthetic pathways make it a reliable building block for research and industrial processes. The product is typically characterized by high purity, ensuring consistency in downstream applications.

5-hydroxy-2,3-dihydro-1-benzofuran-3-one structure

408338-41-0 structure

Product Name:5-hydroxy-2,3-dihydro-1-benzofuran-3-one

CAS No:408338-41-0

MF:C₈H₆O₃

MW:150.131442546844

CID:326190

PubChem ID:45082924

Update Time:2025-05-25

5-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

- 3,5-Benzofurandiol
- 1-benzofuran-3,5-diol
- 3,5-Benzofurandiol (9CI)
- 3,5-Benzofurandiol(9ci)
- Benzofuran-3,5-diol
- Z1216838816
- 3,5-dioxy benzofuran
- DTXSID30665363
- AKOS027406806
- 408338-41-0
- 5-hydroxy-2,3-dihydro-1-benzofuran-3-one
- Inchi： 1S/C8H6O3/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-4,9-10H
- InChI Key： RQBJGMJKFANFSM-UHFFFAOYSA-N
- SMILES： O1C=C(C2C=C(C=CC1=2)O)O

Computed Properties

Exact Mass: 150.032
Monoisotopic Mass: 150.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.6A^2
XLogP3: 1.6

5-hydroxy-2,3-dihydro-1-benzofuran-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B444230-10mg	5-hydroxy-2,3-dihydro-1-benzofuran-3-one	408338-41-0	10mg	$ 50.00	2022-06-07
TRC	B444230-50mg	5-hydroxy-2,3-dihydro-1-benzofuran-3-one	408338-41-0	50mg	$ 160.00	2022-06-07
TRC	B444230-100mg	5-hydroxy-2,3-dihydro-1-benzofuran-3-one	408338-41-0	100mg	$ 230.00	2022-06-07

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Additional information on 5-hydroxy-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of 5-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 408338-41-0): Properties, Applications, and Research Insights

5-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 408338-41-0) is a bioactive benzofuran derivative gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a hydroxyl group at the 5-position and a ketone functionality in the dihydrofuran ring, serves as a versatile intermediate in organic synthesis. Its molecular formula (C₈H₆O₃) and heterocyclic framework make it valuable for designing drug-like molecules, particularly in neuroprotective and antioxidant studies.

Recent trends highlight growing interest in natural product analogs, where 5-hydroxy-2,3-dihydro-1-benzofuran-3-one mimics bioactive motifs found in plant-derived compounds. Researchers explore its role in modulating oxidative stress pathways, aligning with the surge in anti-aging and metabolic health studies. The compound’s low molecular weight (150.13 g/mol) and hydrogen-bonding capacity enhance its pharmacokinetic properties, making it a candidate for small-molecule therapeutics development.

From a synthetic perspective, CAS 408338-41-0 is pivotal for constructing oxygen-containing heterocycles, a class of compounds frequently investigated for antimicrobial and anti-inflammatory effects. Its fused ring system offers rigidity, which is advantageous in medicinal chemistry for improving target selectivity. Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for reproducibility in preclinical studies.

Environmental and green chemistry applications are emerging areas for this compound. Its biodegradability and minimal ecotoxicity align with the demand for sustainable chemical solutions. Industries leverage its photo-stability in UV-absorbing materials, addressing concerns about sunscreen safety and photodegradation—a hot topic in cosmetic science forums.

In summary, 5-hydroxy-2,3-dihydro-1-benzofuran-3-one bridges academic research and industrial innovation. Its multifaceted roles—from drug discovery to material science—underscore its relevance in addressing contemporary challenges like chronic diseases and environmental sustainability. Future studies may focus on its structure-activity relationships to unlock further therapeutic potential.